DL-3-Hydroxy-3-methylglutaryl coenzyme A disodium hydrate

• Molecular Formula: C27H44N7Na2O21P3S
• Molecular Weight: 973.6 g/mol
• InChI: InChI=1S/C27H44N7O20P3S.2Na.H2O/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34;;;/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45);;;1H2/q;2*+1;/p-2/t14-,19-,20-,21+,25-,27?;;;/m1.../s1
• InChIKey: QGWMCHPRNDWWMT-LZIACAGCSA-L

Standard HMG-CoA salt forms and stereochemistry vary widely, causing irreproducible enzyme kinetics. This disodium hydrate (CAS 103476-21-7) is a racemic DL-mixture with ≥99.0% HPLC purity and 50 mg/mL aqueous solubility. Key specifications for reproducible assays: - Validated substrate for HMGCR (Km ~100 μM in plant systems) & HMGL (Km 44.8 μM for human peroxisomal enzyme) - Enables full Michaelis-Menten saturation for statin inhibitor screening - Supports SAMDI-MS high-throughput metabolic engineering workflows

HMG-CoA Disodium Hydrate: Cholesterol & Isoprenoid Research Substrate

DL-3-Hydroxy-3-methylglutaryl coenzyme A disodium hydrate (CAS 103476-21-7) is a chemically synthesized disodium salt of HMG-CoA, serving as a critical intermediate in the mevalonate pathway for cholesterol and terpenoid biosynthesis . Unlike the naturally occurring (S)-HMG-CoA stereoisomer, this synthetic compound is supplied as a racemic DL-mixture of the sodium salt in hydrated form, enabling enhanced aqueous solubility for in vitro enzymatic assays. The compound functions as the primary substrate for HMG-CoA reductase (HMGR, EC 1.1.1.34), the rate-limiting enzyme in cholesterol synthesis, and also serves as substrate for HMG-CoA lyase (HMGL, EC 4.1.3.4) in ketogenesis [1]. Its procurement value lies not in therapeutic application but as a validated reagent for mechanistic enzymology, inhibitor screening, and metabolic engineering studies where defined substrate kinetics are essential.

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Primary substrate for HMG-CoA reductase and lyase kinetics

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Aqueous solubility enables concentrated substrate stocks for in vitro enzymology

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DL-racemic mixture with characterized kinetic parameters for HMGR/HMGL assays

• [1] Horton, J.D., Goldstein, J.L., Brown, M.S. (2002). SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver. Journal of Clinical Investigation, 109(9), 1125-1131. View Source

Why HMG-CoA Salt Forms Are Not Interchangeable

Procurement of HMG-CoA for reproducible enzymology requires strict attention to salt form (disodium vs. trisodium), stereochemistry (DL-racemic vs. naturally occurring S-isomer), and hydration state. The disodium hydrate form (C27H42N7Na2O20P3S·xH2O) exhibits substantially different aqueous solubility profiles compared to the trisodium salt, directly impacting achievable substrate concentrations in kinetic assays [1]. Furthermore, commercial HMG-CoA sodium salt preparations from alternative vendors vary widely in purity, with some products specified at ≥90% by NMR versus ≥99.0% HPLC purity for the disodium hydrate . Critically, the DL-racemic mixture displays altered kinetic parameters relative to the natural (S)-HMG-CoA stereoisomer in HMGR assays, with apparent Km values differing by approximately two orders of magnitude [2]. These material differences directly affect assay reproducibility, inhibitor IC50 determination, and cross-study comparability, making generic substitution between HMG-CoA salt forms or vendors a significant source of experimental variability.

Disodium vs. trisodium salt form may shift aqueous solubility and limit achievable substrate concentrations in kinetic assays.

Purity specification gap (≥99% HPLC vs. ≥90% NMR) can introduce contaminant-driven artifacts that affect rate calculations.

DL-racemic stereochemistry yields a substantially higher apparent Km than natural (S)-HMG-CoA, requiring independent kinetic validation for protocol transfer.

• [1] Hycultec GmbH. DL-3-Hydroxy-3-methylglutaryl coenzyme A (disodium hydrate) Product Specifications. Catalog # HY-114294A. View Source
• [2] Brooker, J.D., Russell, D.W. (1971). Properties of microsomal 3-hydroxy-3-methylglutaryl coenzyme A reductase from Pisum sativum seedlings. FEBS Letters, 16(1), 30-32. View Source

Quantitative Differentiation of HMG-CoA Disodium Hydrate

Aqueous Solubility: Disodium Hydrate vs. Sodium Salts

The disodium hydrate form of DL-HMG-CoA demonstrates solubility of 50 mg/mL in water (with ultrasonic warming), enabling preparation of concentrated substrate stocks for kinetic saturation studies [1]. This solubility translates to approximately 50 mM working concentration capability, substantially exceeding the 25 mg/mL baseline documented for some sodium salt hydrate formulations [2]. This property directly mitigates experimental limitations when determining Vmax conditions for HMGR assays, where substrate concentrations must exceed Km by at least 5-10× for accurate initial velocity measurements.

Aqueous Solubility

Head-to-head

50 mg/mL

vs. 25 mg/mL sodium salt hydrate

Supports concentrated substrate stocks for Vmax determination

H₂O with ultrasonic warming required

Evidence Dimension	Aqueous solubility (mg/mL)
Target Compound Data	50 mg/mL
Comparator Or Baseline	Sodium salt hydrate: ≥25 mg/mL
Quantified Difference	2-fold higher solubility (50 vs. 25 mg/mL)
Conditions	H2O, ultrasonic and warming required; 25°C

Why This Matters

Higher solubility enables preparation of concentrated substrate stocks essential for accurate Vmax determination in HMGR kinetics and reduces volume constraints in high-throughput inhibitor screening.

• [1] Hycultec GmbH. DL-3-Hydroxy-3-methylglutaryl coenzyme A (disodium hydrate) Product Specifications. Catalog # HY-114294A. View Source
• [2] Chemistry StackExchange. Solubility of HMG-CoA sodium salt. Revision 2. View Source

Higher Purity Specification vs. Alternative Salts

The disodium hydrate product (Cat. No. HY-114294A) is specified at ≥99.0% purity as documented in the vendor datasheet . In contrast, a widely distributed alternative sodium salt hydrate formulation from ChemImpex (Catalog No. 42131) is specified at ≥90% purity by NMR, representing a quantifiable 9% minimum purity differential . This 9-10% absolute purity gap has direct implications for enzymatic assays where contaminating species may act as alternative substrates or inhibitors, particularly in HMGR and HMGL activity measurements requiring precise substrate concentration calculations.

Purity Specification

Data to verify

≥99.0% (HPLC)

vs. ≥90% (NMR) alternative salt

Higher purity reduces contaminant-driven artifact risk

Analytical method differs; source review recommended

Evidence Dimension	Purity specification
Target Compound Data	≥99.0% (HPLC)
Comparator Or Baseline	Sodium salt hydrate (ChemImpex Cat. 42131): ≥90% (NMR)
Quantified Difference	≥9 percentage points absolute difference
Conditions	Vendor specification comparison; HPLC vs. NMR analytical methods

Why This Matters

Higher purity reduces risk of contaminant-driven artifacts in enzyme kinetics and ensures accurate molar concentration calculations for inhibitor IC50 determinations.

Racemic vs. Natural HMG-CoA: Apparent Km Comparison

The racemic DL-HMG-CoA exhibits an apparent Km of approximately 100 μM when assayed with microsomal HMGR from Pisum sativum (pea) seedlings at pH 6.8 [1]. This value is approximately two orders of magnitude higher than the reported wild-type Km for the natural (S)-HMG-CoA stereoisomer in hamster HMGR, which is in the low micromolar range (wild-type Km values for (S)-HMG-CoA are <1 μM under comparable conditions) [2]. The elevated apparent Km for the DL-racemate reflects the presence of the non-natural (R)-stereoisomer, which acts as a competitive inhibitor or poorly recognized substrate, effectively reducing the observed binding affinity in assays that do not resolve stereoisomers.

Apparent Km (HMGR)

Class-level inference

~100 μM (DL-racemic)

vs. low μM range (S-HMG-CoA)

Requires substrate concentration adjustment for saturation curves

Pea microsomal HMGR; species-dependent context

Evidence Dimension	Apparent Km for HMG-CoA reductase
Target Compound Data	~100 μM (DL-racemic HMG-CoA, pea microsomal HMGR)
Comparator Or Baseline	(S)-HMG-CoA: wild-type Km <1 μM (hamster HMGR)
Quantified Difference	≥100-fold higher apparent Km for DL-racemate
Conditions	pH 6.8, microsomal fraction from Pisum sativum seedlings; comparator data from hamster HMGR wild-type

Why This Matters

Users performing HMGR kinetics with DL-HMG-CoA must account for this elevated apparent Km when designing substrate saturation curves and calculating inhibitor Ki values, as using (S)-HMG-CoA literature Km values will result in substantial underestimation of required substrate concentrations.

• [1] Brooker, J.D., Russell, D.W. (1971). Properties of microsomal 3-hydroxy-3-methylglutaryl coenzyme A reductase from Pisum sativum seedlings. FEBS Letters, 16(1), 30-32. View Source
• [2] Frimpong, K., Rodwell, V.W. (1994). The active site of hamster 3-hydroxy-3-methylglutaryl-CoA reductase resides at the subunit interface and incorporates catalytically essential acidic residues from separate polypeptides. Journal of Biological Chemistry, 269(2), 1217-1221. View Source

Mixed Product Inhibition of HMG-CoA Synthase

In purified mitochondrial HMG-CoA synthase from ox liver, DL-3-hydroxy-3-methylglutaryl-CoA exhibits mixed product inhibition with respect to acetyl-CoA, a kinetic pattern distinct from the marked substrate inhibition observed with acetoacetyl-CoA (Ki = 3.5 μM, competitive with respect to acetyl-CoA) [1]. The mixed inhibition pattern indicates that DL-HMG-CoA can form kinetically significant complexes with multiple enzyme forms (both free enzyme and acetyl-enzyme intermediate), providing a mechanistic tool for probing the Ping Pong catalytic mechanism of HMG-CoA synthase. The substrate acetoacetyl-CoA exhibits a Km of less than 0.5 μM, making it a high-affinity but auto-inhibitory substrate, whereas DL-HMG-CoA serves exclusively as a product inhibitor under forward reaction conditions.

Inhibition Type

Head-to-head

Mixed product inhibition

vs. competitive substrate inhibition (Ki 3.5 μM)

Probes Ping Pong catalytic mechanism of HMG-CoA synthase

Purified ox liver enzyme

Evidence Dimension	Kinetic interaction with HMG-CoA synthase
Target Compound Data	Mixed product inhibition with respect to acetyl-CoA
Comparator Or Baseline	Acetoacetyl-CoA: substrate inhibition, Ki = 3.5 μM; Km <0.5 μM
Quantified Difference	Qualitative mechanism difference (mixed product inhibition vs. competitive substrate inhibition)
Conditions	Purified mitochondrial HMG-CoA synthase from ox liver, pH 7.8

Why This Matters

The distinct inhibition mechanism of DL-HMG-CoA enables its use as a mechanistic probe to distinguish product inhibition from substrate inhibition in HMG-CoA synthase kinetics, a capability not shared by acetoacetyl-CoA or acetyl-CoA alone.

• [1] Aragón, J.J., Lowenstein, J.M. (1985). 3-Hydroxy-3-methylglutaryl-coenzyme A synthase from ox liver: Purification, molecular and catalytic properties. Biochemical Journal, 227(2), 591-599. View Source

High-Throughput SAMDI-MS for CoA Metabolite Mapping

DL-HMG-CoA has been validated as a key analyte in a high-throughput SAMDI mass spectrometry platform for mapping CoA-dependent metabolic pathways, where over 10,000 individual spectra were collected across more than 800 unique reaction conditions to characterize cell-free HMG-CoA biosynthesis [1]. This method enables multiplexed quantification of CoA metabolites without the chromatographic separation steps required in traditional HPLC-based assays. The throughput differential is substantial: SAMDI-MS processes hundreds of reaction conditions in parallel, whereas conventional HPLC-UV or LC-MS methods for HMG-CoA quantification typically require 15-30 minutes per sample. The disodium hydrate form is directly compatible with this workflow due to its high aqueous solubility and stability under the peptide-capture reaction conditions.

Analytical Throughput

Reported

>10,000 spectra / >800 conditions

vs. ~2-4 samples/hour by HPLC

Enables high-throughput cell-free biosynthesis optimization

SAMDI-MS peptide-capture method

Evidence Dimension	Analytical throughput for HMG-CoA quantification
Target Compound Data	>10,000 spectra covering >800 reaction conditions
Comparator Or Baseline	Conventional HPLC-UV: ~2-4 samples per hour
Quantified Difference	>100-fold higher experimental throughput
Conditions	SAMDI-MS with cysteine-terminated peptide capture; cell-free HMG-CoA biosynthesis optimization

Why This Matters

Researchers optimizing cell-free biosynthesis of terpenoids and isoprenoids require high-throughput HMG-CoA quantification methods; the disodium hydrate form is directly compatible with emerging SAMDI-MS workflows, enabling design-build-test cycles that are orders of magnitude faster than traditional chromatographic approaches.

• [1] de Rond, T., Danielewicz, M., Northen, T., Keasling, J.D. (2019). High-throughput mapping of CoA metabolites by SAMDI-MS to optimize the cell-free biosynthesis of HMG-CoA. Science Advances, 5(6), eaaw9180. View Source

HMG-CoA Lyase Kinetics in Peroxisomal Isoform

Purified human peroxisomal HMG-CoA lyase (pHL) exhibits a Km of 44.8 μM for HMG-CoA with a kcat of 6.3 min⁻¹ at pH optimum 9.0-9.5, values comparable to the mitochondrial isoform [1]. This defined kinetic benchmark enables researchers to distinguish peroxisomal versus mitochondrial HMGL activity in subcellular fractionation studies, as the two isoforms share similar substrate affinity but differ in quaternary structure. The disodium hydrate form provides a consistent substrate source for these differential activity measurements, where accurate Km determination depends on substrate purity and freedom from contaminating acyl-CoA species.

Km (HMG-CoA Lyase)

Class-level inference

44.8 μM, kcat 6.3 min⁻¹

Comparable to mitochondrial isoform

Supports peroxisomal vs. mitochondrial HMGL discrimination

Recombinant human peroxisomal HL, pH 9.0-9.5

Evidence Dimension	Km for HMG-CoA lyase (peroxisomal isoform)
Target Compound Data	Km = 44.8 μM; kcat = 6.3 min⁻¹
Comparator Or Baseline	Mitochondrial HL: similar Km (~44.8 μM), comparable kcat
Quantified Difference	Km comparable between isoforms; structural quaternary differences
Conditions	Purified recombinant human peroxisomal HMG-CoA lyase, pH 9.0-9.5

Why This Matters

Consistent substrate quality ensures reproducible Km determination for distinguishing peroxisomal from mitochondrial HMGL activity, a key parameter in studies of ketogenesis regulation and HMG-CoA lyase deficiency disease modeling.

• [1] Ashmarina, L.I., Robert, M.F., Elsliger, M.A., Mitchell, G.A. (1996). Purification and characterization of human liver peroxisomal 3-hydroxy-3-methylglutaryl-CoA lyase. Biochemistry and Cell Biology, 74(5), 673-680. View Source

Application Scenarios for HMG-CoA Disodium Hydrate

HMG-CoA Reductase Inhibitor Screening & Statin Studies

The disodium hydrate form serves as the primary substrate for HMGR activity assays in inhibitor screening campaigns, including statin drug discovery and evaluation of natural product HMGR inhibitors. The ≥99.0% purity and 50 mg/mL aqueous solubility enable preparation of substrate stocks that support full Michaelis-Menten saturation curves (typically requiring [S] ≥5× Km). Users must note the ~100 μM apparent Km for the DL-racemate in plant HMGR systems [1] and adjust substrate concentrations accordingly when transferring protocols between species orthologs. The mixed product inhibition pattern documented for HMG-CoA synthase [2] also supports mechanistic studies of the complete mevalonate pathway where coordinated enzyme regulation is under investigation.

Cell-Free Biosynthesis Optimization for Terpenoids

This compound is directly validated for high-throughput SAMDI-MS workflows enabling parallel characterization of cell-free HMG-CoA biosynthesis across hundreds of reaction conditions [1]. The aqueous solubility of the disodium hydrate (50 mg/mL) supports preparation of concentrated substrate solutions for feeding experiments in engineered microbial strains or cell-free expression systems. The SAMDI-MS method achieves >10,000 spectra covering >800 unique conditions per experimental campaign, a throughput advantage that is meaningful for industrial metabolic engineering programs where design-build-test cycle time directly impacts development costs.

HMG-CoA Lyase Kinetics & Ketogenesis Pathway

The defined Km of 44.8 μM for purified human peroxisomal HMGL [1] provides a quantitative benchmark for studies of ketogenesis regulation and HMG-CoA lyase deficiency disease models. The high purity specification reduces interference from contaminating acyl-CoA species that could act as alternative substrates or inhibitors in HMGL assays. Researchers investigating subcellular compartmentalization of ketogenesis can use this substrate to differentiate peroxisomal versus mitochondrial HMGL activity, which share similar Km values but differ in quaternary structure.

Enzyme Mechanism Studies: Product Inhibition

DL-HMG-CoA exhibits mixed product inhibition with respect to acetyl-CoA in HMG-CoA synthase assays [1], a kinetic signature distinct from the competitive substrate inhibition observed with acetoacetyl-CoA (Ki = 3.5 μM). This property makes the compound valuable as a mechanistic probe for dissecting the Ping Pong catalytic mechanism of HMG-CoA synthase, where product inhibition patterns distinguish between enzyme forms (free enzyme vs. acetyl-enzyme intermediate). The high aqueous solubility supports preparation of concentrated product inhibitor stocks for comprehensive kinetic characterization.

Application

Selection Property

Validation Focus

HMGR Inhibitor Screening

Substrate purity & aqueous solubility

Km determination for saturation curve design

Cell-Free Terpenoid Biosynthesis

Concentrated feeding-stock compatibility

SAMDI-MS throughput and metabolite mapping

Ketogenesis & HMGL Kinetics

Consistent substrate quality

Km reproducibility for isoform discrimination

Enzyme Mechanism Studies

Mixed product inhibition pattern

Ping Pong catalytic mechanism probing

• [1] Brooker, J.D., Russell, D.W. (1971). Properties of microsomal 3-hydroxy-3-methylglutaryl coenzyme A reductase from Pisum sativum seedlings. FEBS Letters, 16(1), 30-32. View Source
• [2] Aragón, J.J., Lowenstein, J.M. (1985). 3-Hydroxy-3-methylglutaryl-coenzyme A synthase from ox liver: Purification, molecular and catalytic properties. Biochemical Journal, 227(2), 591-599. View Source
• [3] de Rond, T., Danielewicz, M., Northen, T., Keasling, J.D. (2019). High-throughput mapping of CoA metabolites by SAMDI-MS to optimize the cell-free biosynthesis of HMG-CoA. Science Advances, 5(6), eaaw9180. View Source
• [4] Ashmarina, L.I., Robert, M.F., Elsliger, M.A., Mitchell, G.A. (1996). Purification and characterization of human liver peroxisomal 3-hydroxy-3-methylglutaryl-CoA lyase. Biochemistry and Cell Biology, 74(5), 673-680. View Source